Cas no 37708-66-0 (7,8,13b,14-tetrahydro-5H-[1,3]benzodioxolo[5,6-h][1,3]dioxolo[6,7]isoquino[2,1-b]isoquinoline)

• Product name: 7,8,13b,14-tetrahydro-5H-[1,3]benzodioxolo[5,6-h][1,3]dioxolo[6,7]isoquino[2,1-b]isoquinoline
• CAS No: 37708-66-0
• MF: C₂₃H₁₉NO₄
• MW: 373.4013
• CID: 922562
• PubChem ID: 290547

7,8,13b,14-tetrahydro-5H-[1,3]benzodioxolo[5,6-h][1,3]dioxolo[6,7]isoquino[2,1-b]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 7,8,13b,14-tetrahydro-5H-[1,3]benzodioxolo[5,6-h][1,3]dioxolo[6,7]isoquino[2,1-b]isoquinoline
• EINECS 214-125-5; 7,8,10-trimethyl-10H-benzo[g]pteridine-2,4-dione; lumiflavine; 7,8,10-Trimethylbenzo(g)pteridine-2,4(3H,10H)-dione; 7,8,10-Trimethyl-10H-benzo[g]pteridin-2,4-dion; 7,8,10-Trimethylisoalloxazine; Lumiflavine; 7,8,13b,14-tetrahydro-5H-[1,3]dioxolo[4',5':4,5]benzo[1,2-h][1,3]dioxolo[4',5':6,7]isoquino[2,1-b]isoquinoline; CHEBI:43661; 7,8,10-Trimethylbenzo[g]pteridine-2,4(3H,10H)-dione; CCRIS 6316; Lumilactoflavin; 7,8,10-
• NSC-154417
• 37708-66-0
• NSC154417

• Inchi： InChI=1S/C23H19NO4/c1-2-14-6-20-22(27-11-25-20)8-16(14)18-10-24-4-3-15-7-21-23(28-12-26-21)9-17(15)19(24)5-13(1)18/h1-2,6-9,19H,3-5,10-12H2
• InChI Key： JTWGJPMYQMXGHT-UHFFFAOYSA-N
• SMILES： C1CN2CC3=C(CC2C4=CC5=C(C=C41)OCO5)C=CC6=CC7=C(C=C36)OCO7

Computed Properties

• Exact Mass: 373.13140809g/mol
• Monoisotopic Mass: 373.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 40.2Ų